Cas no 99419-01-9 (1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)-)

• Product Name: 1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)-
• CAS No: 99419-01-9
• MF: C₅H₈N₂S₃
• MW: 192.325416564941
• CID: 750233
• PubChem ID: 20646347
• Update Time: 2025-04-19

1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)-
• 2-ethylsulfanyl-5-methylsulfanyl-1,3,4-thiadiazole
• SCHEMBL4822631
• DTXSID30609242
• 2-(Ethylsulfanyl)-5-(methylsulfanyl)-1,3,4-thiadiazole
• 99419-01-9

• Inchi： 1S/C5H8N2S3/c1-3-9-5-7-6-4(8-2)10-5/h3H2,1-2H3
• InChI Key： QCQMPTDWOWMRCS-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(SC)S1)CC

Computed Properties

• Exact Mass: 191.98496178g/mol
• Monoisotopic Mass: 191.98496178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų